Cas no 7735-65-1 (1,3-benzoxathiol-2-one, 4,6-dimethyl-5-hydroxy-,)

• Product Name: 1,3-benzoxathiol-2-one, 4,6-dimethyl-5-hydroxy-,
• CAS No: 7735-65-1
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 861983
• PubChem ID: 139068
• Update Time: 2025-04-19

1,3-benzoxathiol-2-one, 4,6-dimethyl-5-hydroxy-, Chemical and Physical Properties

Names and Identifiers

• 1,3-benzoxathiol-2-one, 4,6-dimethyl-5-hydroxy-,
• 5-hydroxy-4,6-dimethyl-1,3-benzoxathiol-2-one
• 5-hydroxy-4,6-dimethyl-2h-1,3-benzoxathiol-2-one
• 7735-65-1
• DTXSID10228076
• 1,3-Benzoxathiol-2-one, 4,6-dimethyl-5-hydroxy-

• Inchi： 1S/C9H8O3S/c1-4-3-6-8(5(2)7(4)10)13-9(11)12-6/h3,10H,1-2H3
• InChI Key： OONAXBHQRHBAAP-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2=CC(C)=C(C(C)=C12)O

Computed Properties

• Exact Mass: 196.01944
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53